Cas no 2248412-63-5 (1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester
• CAS No: 2248412-63-5
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5260969
• Update Time: 2025-06-23

1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C16H21NO4/c1-10-7-8-12(14(18)19)13-11(10)6-5-9-17(13)15(20)21-16(2,3)4/h7-8H,5-6,9H2,1-4H3,(H,18,19)
• InChI Key： XONLIPUXBSFKCA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(C)=CC=C2C(O)=O)CCC1

Additional information on 1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester

Introduction to 1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester (CAS No. 2248412-63-5) and Its Applications in Modern Chemical Biology

1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester, identified by the CAS number 2248412-63-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline derivatives family, a class of molecules known for their broad spectrum of biological activities. The unique structural features of this compound, including its diaromatic system and ester functionality, make it a promising candidate for further exploration in drug discovery and molecular recognition studies.

The synthesis of 1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The presence of a methyl group at the 5-position and a tert-butyl ester at the 1-position introduces specific steric and electronic properties that can influence its interactions with biological targets. These structural attributes have been leveraged in recent studies to develop novel pharmacophores for therapeutic applications.

In recent years, quinoline derivatives have been extensively studied for their potential in treating various diseases, including infectious diseases and cancer. The diaromatic system of quinolines provides a stable scaffold that can be modified to enhance binding affinity to biological macromolecules. Specifically, 1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester has been investigated for its potential role in modulating enzyme activity and inhibiting pathogenic organisms. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in metabolic pathways relevant to human health.

One of the most intriguing aspects of this compound is its ability to interact with proteins in a highly specific manner. The diaromatic system allows for π-stacking interactions with aromatic residues in proteins, while the ester group can engage in hydrogen bonding or participate in hydrophobic interactions. These features have been exploited in the design of peptide mimetics and small molecule inhibitors. For instance, researchers have explored derivatives of this compound as potential scaffolds for developing drugs targeting protein-protein interactions (PPIs), which are critical in many biological processes but often pose significant challenges for drug design.

The pharmaceutical industry has shown particular interest in quinoline derivatives due to their demonstrated efficacy in treating diseases such as malaria and tuberculosis. While these traditional applications remain important, there is growing excitement about the potential of quinolines as tools for addressing emerging health challenges. The structural diversity within this class of compounds allows chemists to fine-tune properties such as solubility, bioavailability, and metabolic stability. This flexibility has enabled the development of novel formulations and delivery systems tailored to specific therapeutic needs.

Recent advances in computational chemistry have further accelerated the discovery process for quinoline-based compounds like 1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester. Molecular modeling techniques have been employed to predict binding affinities and optimize structures for improved biological activity. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level. By integrating experimental data with computational predictions, researchers can more efficiently identify lead compounds for further development.

The synthesis and characterization of 1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1-(1,1-dimethylethyl) ester also highlight the importance of green chemistry principles in modern drug discovery. Sustainable synthetic routes that minimize waste and reduce environmental impact are increasingly favored by researchers seeking to develop environmentally responsible pharmaceuticals. Innovations such as catalytic processes and solvent-free reactions have been incorporated into the synthetic strategies for this compound, demonstrating how traditional organic chemistry can be adapted to meet contemporary sustainability goals.

In conclusion,1,8(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-5-methyl-, 1(l,l-dimethylethyl)ester (CAS No. 2248412-63-5) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties make it a valuable tool for exploring new frontiers in chemical biology and drug discovery. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing global health challenges.